Cas no 105644-02-8 (Bis(2-hydroxy-3-prop-2-enoxypropyl) Propanedioate)

• Product Name: Bis(2-hydroxy-3-prop-2-enoxypropyl) Propanedioate
• CAS No: 105644-02-8
• MF: C₁₅H₂₄O₈
• MW: 332.346265792847
• CID: 1158224
• PubChem ID: 71333697
• Update Time: 2025-04-20

Bis(2-hydroxy-3-prop-2-enoxypropyl) Propanedioate Chemical and Physical Properties

Names and Identifiers

• Bis(2-hydroxy-3-prop-2-enoxypropyl) Propanedioate
• DTXSID30761910
• Bis{2-hydroxy-3-[(prop-2-en-1-yl)oxy]propyl} propanedioate
• 105644-02-8

• Inchi： 1S/C15H24O8/c1-3-5-20-8-12(16)10-22-14(18)7-15(19)23-11-13(17)9-21-6-4-2/h3-4,12-13,16-17H,1-2,5-11H2
• InChI Key： ZOEAEGVQIQSRGK-UHFFFAOYSA-N
• SMILES： O(C(CC(=O)OCC(COCC=C)O)=O)CC(COCC=C)O

Computed Properties

• Exact Mass: 332.14712
• Monoisotopic Mass: 332.14711772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.52